Cas no 62937-96-6 (1-ETHYLSULFONYL-PIPERAZINE)

• Product Name: 1-ETHYLSULFONYL-PIPERAZINE
• CAS No: 62937-96-6
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD02093528
• CID: 502666
• PubChem ID: 24883941

1-ETHYLSULFONYL-PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYLSULFONYL-PIPERAZINE
• 1-(ethylsulfonyl)piperazine
• 1-(ETHYLSULPHONYL)PIPERAZINE
• Piperazine,1-(ethylsulfonyl)-
• PS-5061
• 1-(Ethanesulfonyl)piperazine
• FT-0640858
• 1-ethylsulfonyl piperazine
• Oprea1_623460
• Z228587076
• 1-ethylsulfonylpiperazine;1-Ethylsulfonyl piperazine
• 1-ethanesulfonylpiperazine
• 1-ethanesulfonyl piperazine
• ethanesulfonylpiperazine
• 1-(Ethanesulfonyl)piperazine, 97%
• 1-ethylsulfonylpiperazine
• HMS1683F19
• SCHEMBL323522
• DTXSID50978765
• 1-Ethanesulfonyl-piperazine
• SB75240
• 62937-96-6
• BIYGAOBOLDXNHM-UHFFFAOYSA-N
• O10322
• BAS 03362899
• EN300-60935
• Oprea1_200154
• C6H14N2O2S
• BDBM626190
• Ethanesulfonyl-piperazine
• CS-0183672
• MFCD02093528
• A834105
• ZB1737
• 1-(ethylsulfonyl)-piperazine
• AKOS000132259
• SY063308
• STK312973
• DB-025619

• MDL： MFCD02093528
• Inchi： InChI=1S/C6H14N2O2S/c1-2-11(9,10)8-5-3-7-4-6-8/h7H,2-6H2,1H3
• InChI Key： BIYGAOBOLDXNHM-UHFFFAOYSA-N
• SMILES： CCS(=O)(=O)N1CCNCC1

Computed Properties

• Exact Mass: 178.07800
• Monoisotopic Mass: 178.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.8A^2

Experimental Properties

• Density: 1.24
• Melting Point: 69-72 °C
• Boiling Point: 110-112°C/0.1mm
• Flash Point: 131.9 °C
• Refractive Index: 1.526
• PSA: 57.79000
• LogP: 0.58880

1-ETHYLSULFONYL-PIPERAZINE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-ETHYLSULFONYL-PIPERAZINE

1-Ethylsulfonyl-piperazine (CAS No. 62937-96-6): A Comprehensive Overview

1-Ethylsulfonyl-piperazine (CAS No. 62937-96-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has been the subject of extensive studies due to its potential applications in drug development and material science. The piperazine ring, a six-membered ring with two nitrogen atoms, forms the core of this molecule, while the ethylsulfonyl group introduces functional diversity, making it a versatile compound for various chemical reactions.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes for 1-ethylsulfonyl-piperazine. One notable approach involves the nucleophilic substitution of an alkyl halide with piperazine in the presence of a suitable base. This method not only enhances the yield but also ensures high purity, which is critical for its application in sensitive biological assays. Furthermore, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times, making the production process more efficient and cost-effective.

The structural versatility of 1-ethylsulfonyl-piperazine has led to its exploration in various therapeutic areas. In drug discovery, this compound serves as a valuable building block for constructing bioactive molecules. For instance, it has been utilized in the development of inhibitors for kinases and other enzyme targets, which are crucial in treating diseases such as cancer and neurodegenerative disorders. The sulfonamide group attached to the piperazine ring contributes to hydrogen bonding capabilities, enhancing the compound's affinity for target proteins.

Recent studies have also highlighted the potential of 1-ethylsulfonyl-piperazine in materials science. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis. Researchers have successfully incorporated this compound into polymeric materials, resulting in enhanced mechanical properties and thermal stability. These findings open new avenues for its application in advanced materials used in aerospace, electronics, and biomedical devices.

In terms of pharmacokinetics, 1-ethylsulfonyl-piperazine exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity, which are essential attributes for therapeutic agents. Additionally, its metabolic stability has been evaluated using computational models, providing insights into its potential as a lead compound for drug development.

The environmental impact of 1-ethylsulfonyl-piperazine is another area of growing interest. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

In conclusion, 1-ethylsulfonyl-piperazine (CAS No. 62937-96-6) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.